Cas no 10471-74-6 (1,3-Propanedione, 1-phenyl-3-(2-thienyl)-)
10471-74-6 structure
Product Name:1,3-Propanedione, 1-phenyl-3-(2-thienyl)-
CAS No:10471-74-6
MF:C13H10O2S
MW:230.282302379608
CID:1145179
Update Time:2024-07-26
1,3-Propanedione, 1-phenyl-3-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanedione, 1-phenyl-3-(2-thienyl)-
- 1-phenyl-3-(thiophen-2-yl)propane-1,3-dione
- 1-Phenyl-3-(2-thienyl)-1,3-propanedione
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- Inchi: 1S/C13H10O2S/c14-11(10-5-2-1-3-6-10)9-12(15)13-7-4-8-16-13/h1-8H,9H2
- InChI Key: UCHVMNHSFFADEF-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1)(=O)CC(C1SC=CC=1)=O
Computed Properties
- Exact Mass: 273.08245
Experimental Properties
- Density: 1.235±0.06 g/cm3(Predicted)
- Melting Point: 78-78.5 °C
- Boiling Point: 198-201 °C(Press: 4 Torr)
- PSA: 37.38
- pka: 7.75±0.23(Predicted)
1,3-Propanedione, 1-phenyl-3-(2-thienyl)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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